Cas no 84379-52-2 (1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)-)
84379-52-2 structure
Product Name:1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)-
CAS No:84379-52-2
MF:C11H16O4
MW:212.242343902588
CID:707225
PubChem ID:10867592
Update Time:2025-04-19
1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)-
- (2R,3R)-(?)-2-Benzyloxy-1,3,4-butanetriol
- (2R,3R)-3-phenylmethoxybutane-1,2,4-triol
- 1,2,4-Butanetriol, 3-(phenylmethoxy)-, (2R,3R)-
- (2R,3R)-(-)-2-Benzyloxy-1,3,4-butanetriol
- BDBM36045
- DTXSID30446452
- (2R,3R)-3-(Benzyloxy)butane-1,2,4-triol
- 84379-52-2
- (-)-2-O-Benzyl-D-threitol
- AKOS015913658
- (2R,3R)-2-benzyloxybutane-1,3,4-triol
- (2R,3R)-()-2-Benzyloxy-1,3,4-butanetriol
- MFCD00042969
- (2R,3R)-3-benzyloxy-1,2,4-butanetriol
- (2R,3R)-3-(phenylmethoxy)-1,2,4-butanetriol
- SCHEMBL614140
-
- Inchi: 1S/C11H16O4/c12-6-10(14)11(7-13)15-8-9-4-2-1-3-5-9/h1-5,10-14H,6-8H2/t10-,11-/m1/s1
- InChI Key: YYGZBCNOJHZTGA-GHMZBOCLSA-N
- SMILES: O(CC1C=CC=CC=1)[C@H](CO)[C@@H](CO)O
Computed Properties
- Exact Mass: 212.10485899g/mol
- Monoisotopic Mass: 212.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.3
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- Color/Form: White crystals
- Density: 1.238
- Melting Point: 75-77 °C
- Boiling Point: 424.1°C at 760 mmHg
- Flash Point: 210.3°C
- Refractive Index: 1.566
- PSA: 69.92000
- LogP: -0.08270
- Solubility: Not determined
1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)- Security Information
- WGK Germany:3
- Safety Instruction: 22-24/25
- FLUKA BRAND F CODES:3-9
- Storage Condition:2-8°C
1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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